1,3-dimethyl-5-piperazin-1-yl-1H-pyrimidine-2,4-dione

• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 1,3-dimethyl-5-piperazin-1-ylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H16N4O2/c1-12-7-8(9(15)13(2)10(12)16)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3
• InChI Key: VNODSWQYIBKITC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)N2CCNCC2

Description

1,3-dimethyl-5-piperazin-1-yl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C10H16N4O2 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 g (8.26 mmol) of compound 13a are placed in the presence of 1.3 g of palladium and of 130 mL of formic acid in 300 mL of acetic acid at room temperature for 4 h. The mixture is heated to 100° C.° for 2 h 30 min. After neutralization with a 10% soda solution, the reaction medium is extracted with CHCl3. The organic phase is washed with water and then with a saturated NaCl solution. After drying on MgSO4, the organic phase is concentrated. The obtained residue is purified by flash chromatography (CH2Cl2-MeOH—NH4OH, gradient 90-10-0 to 90-9-1 over 30 min). 1.05 g of intermediate 13b is obtained as a beige solid (yield: 56%).